Cas no 1087714-25-7 (2-(1H-1,2,4-Triazol-5-yl)acetic acid hydrochloride)

• Product Name: 2-(1H-1,2,4-Triazol-5-yl)acetic acid hydrochloride
• CAS No: 1087714-25-7
• MF: C₄H₆ClN₃O₂
• MW: 163.562339305878
• MDL: MFCD28100849
• CID: 4560258
• PubChem ID: 67303595
• Update Time: 2024-11-03

2-(1H-1,2,4-Triazol-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-5-yl)acetic acid hydrochloride
• 2-(1H-1,2,4-triazol-5-yl)acetic acid
• 2-(1H-1,2,4-Triazol-5-yl)
• 2-(1H-1,2,4-TRIAZOL-5-YL)ACETIC ACID HCL
• SCHEMBL2170718
• AKOS022177640
• EN300-257554
• 1087714-25-7
• 2-(1H-1,2,4-triazol-5-yl)acetic acid;hydrochloride
• 2-(1H-1,2,4-triazol-3-yl)aceticacidhydrochloride
• DB-147914
• 2-(1H-1,2,4-triazol-3-yl)acetic acid hydrochloride
• CS-0052328
• P12659
• AS-51430
• 2-(1H-1,2,4-Triazol-5-yl)acetic acid hydrochloride

• MDL： MFCD28100849
• Inchi： 1S/C4H5N3O2.ClH/c8-4(9)1-3-5-2-6-7-3;/h2H,1H2,(H,8,9)(H,5,6,7);1H
• InChI Key： IQLIWORKLOEZNK-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1)C(=O)O.Cl

Computed Properties

• Exact Mass: 163.0148541g/mol
• Monoisotopic Mass: 163.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 154.7±28.4 °C

2-(1H-1,2,4-Triazol-5-yl)acetic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles